2-(4-methoxyphenyl)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)acetamide
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Description
2-(4-methoxyphenyl)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)acetamide is a useful research compound. Its molecular formula is C22H29N3O4S and its molecular weight is 431.55. The purity is usually 95%.
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Scientific Research Applications
Selective Serotonin Receptor Antagonism
A study by Liao et al. (2000) discusses compounds related to 2-(4-Methoxyphenyl)-N-(3-((4-Phenylpiperazin-1-yl)sulfonyl)propyl)acetamide, focusing on their role as potent and selective 5-HT(1B/1D) antagonists. The research highlights their pharmacological evaluation, indicating potential applications in treating conditions influenced by serotonin receptors, such as depression or migraines (Liao et al., 2000).
Enzyme Inhibition for Therapeutic Purposes
Another study by Virk et al. (2018) explores the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide via both conventional and microwave-assisted protocols. These compounds were evaluated for their inhibition potential against specific enzymes, showing promising results in terms of therapeutic applications, particularly for conditions requiring enzyme modulation (Virk et al., 2018).
Polymorphism Control in Drug Formulation
Takeguchi et al. (2015) discuss the control of polymorphism in the formulation of pharmaceutical compounds, focusing on ASP3026 as a case study. This research is crucial for understanding how different crystal forms of a drug can affect its stability, solubility, and overall efficacy. Such studies are vital for the development of solid formulations of new drugs, including those related to this compound (Takeguchi et al., 2015).
Adrenolytic Activity for Cardiovascular Conditions
Research by Malawska et al. (2002) delves into the synthesis and testing of derivatives for adrenolytic activity, which is significant for treating cardiovascular conditions such as hypertension and arrhythmias. The study highlights the potential of certain compounds to act as antiarrhythmic and antihypertensive agents, suggesting a possible research avenue for compounds similar to this compound (Malawska et al., 2002).
Properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4S/c1-29-21-10-8-19(9-11-21)18-22(26)23-12-5-17-30(27,28)25-15-13-24(14-16-25)20-6-3-2-4-7-20/h2-4,6-11H,5,12-18H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMXURHHMFADIOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NCCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.